Cas no 565-88-8 (Androst-2-ene-11,17-dione,(5a)- (9CI))

Androst-2-ene-11,17-dione,(5a)- (9CI) structure
565-88-8 structure
Product Name:Androst-2-ene-11,17-dione,(5a)- (9CI)
CAS No:565-88-8
MF:C19H26O2
MW:286.408545970917
CID:385640
PubChem ID:270532
Update Time:2025-04-19

Androst-2-ene-11,17-dione,(5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-2-ene-11,17-dione,(5a)- (9CI)
    • (8S,9S,10S,13S,14S)-10,13-dimethyl-4,5,6,7,8,9,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-11,17-dione
    • 5alpha-Androst-2-ene-11,17-dione
    • 565-88-8
    • SMR001573896
    • NSC113011
    • MLS002706491
    • CHEMBL1892055
    • DTXSID30971916
    • NSC-113011
    • androst-2-ene-11,17-dione
    • Inchi: 1S/C19H26O2/c1-18-10-4-3-5-12(18)6-7-13-14-8-9-16(21)19(14,2)11-15(20)17(13)18/h3-4,12-14,17H,5-11H2,1-2H3
    • InChI Key: ISCDVSARRNIGHW-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C)C(CCC2C2CCC3CC=CCC3(C)C21)=O

Computed Properties

  • Exact Mass: 286.19338
  • Monoisotopic Mass: 286.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.099
  • Boiling Point: 410.9°Cat760mmHg
  • Flash Point: 153.8°C
  • Refractive Index: 1.539
  • PSA: 34.14
  • LogP: 3.94330
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